![molecular formula C11H18N4O B6634693 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol](/img/structure/B6634693.png)
2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol is a chemical compound that has been widely used in scientific research for its biochemical and physiological effects. This compound is synthesized using a specific method and has shown promising results in various applications.
Mechanism of Action
The mechanism of action of 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol involves its interaction with specific enzymes and receptors in the body. It has been shown to inhibit the activity of certain enzymes, which can lead to the development of new drugs and therapies. It also acts as an agonist for certain receptors, which can lead to the development of new treatments for various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. It has been shown to have anti-cancer properties, reduce inflammation, and improve cognitive function. It has also been shown to have neuroprotective effects and improve motor function in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol in lab experiments are its specificity and potency. It has been shown to selectively inhibit certain enzymes and activate specific receptors, which can lead to the development of new drugs and therapies. However, its limitations include its cost and availability, as well as the need for specialized equipment and expertise to synthesize and handle the compound.
Future Directions
For the use of 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol include the development of new drugs and therapies for various diseases, as well as the study of its mechanism of action in more detail. It can also be used in the development of new tools and techniques for studying enzyme and receptor activity. Furthermore, the synthesis of analogs of this compound may lead to the discovery of compounds with improved potency and selectivity.
Synthesis Methods
The synthesis of 2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol involves a series of reactions that result in the formation of the final product. The starting material is 6-aminopyrimidine, which is reacted with piperidine in the presence of a catalyst to form the intermediate product. The intermediate is then reacted with ethylene oxide to produce the final product, this compound.
Scientific Research Applications
2-[1-(6-Aminopyrimidin-4-yl)piperidin-3-yl]ethanol has been widely used in scientific research for its various applications. It has been used as a tool compound to study the mechanism of action of certain enzymes and receptors. It has also been used in the development of new drugs and therapies for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
2-[1-(6-aminopyrimidin-4-yl)piperidin-3-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O/c12-10-6-11(14-8-13-10)15-4-1-2-9(7-15)3-5-16/h6,8-9,16H,1-5,7H2,(H2,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFXXSUHGDBJAPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=NC(=C2)N)CCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.